Cas no 1578199-75-3 (Galcanezumab)

• Product Name: Galcanezumab
• CAS No: 1578199-75-3
• CID: 4724015
• Update Time: 2025-06-09

Galcanezumab Chemical and Physical Properties

Names and Identifiers

• Galcanezumab

Additional information on Galcanezumab

Introduction to Galcanezumab and Its Therapeutic Applications

Galcanezumab, a highly specialized monoclonal antibody, has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by the CAS number 1578199-75-3, represents a cutting-edge therapeutic approach designed to target specific neurological conditions. The development of Galcanezumab is rooted in the growing understanding of neuroinflammatory pathways and their implications in various diseases.

The primary mechanism of action for Galcanezumab revolves around its ability to modulate the activity of the calcitonin gene-related peptide (CGRP) receptor. CGRP is a neuropeptide that plays a crucial role in the transmission of pain signals and the regulation of vascular tone. By specifically binding to CGRP receptors, Galcanezumab effectively reduces the transmission of pain signals, making it a promising candidate for treating conditions characterized by chronic pain and inflammation.

Recent clinical trials have demonstrated the efficacy of Galcanezumab in managing migraine headaches. These studies have shown that patients treated with Galcanezumab experienced a significant reduction in the frequency and severity of migraine attacks. The results were particularly striking in patients who had not responded adequately to traditional migraine treatments. This breakthrough has opened new avenues for therapeutic intervention in migraine management.

The development of Galcanezumab also highlights the importance of monoclonal antibodies in modern medicine. Monoclonal antibodies offer high specificity and affinity, allowing for targeted therapy with minimal side effects. This characteristic makes them particularly valuable in treating complex diseases that involve multiple biological pathways.

In addition to its applications in migraine treatment, Galcanezumab is being explored for its potential benefits in other neurological disorders. Research suggests that CGRP receptor modulation may also be effective in conditions such as cluster headaches and tension-type headaches. Furthermore, preliminary studies are investigating the role of Galcanezumab in neurodegenerative diseases, where inflammation and pain are significant contributing factors.

The synthesis and purification of Galcanezumab involve sophisticated biotechnological processes. The compound is produced using recombinant DNA technology, where host cells are engineered to express the specific antibody sequence. This process ensures high purity and consistency, which are critical for therapeutic applications. The manufacturing process also adheres to stringent quality control measures to guarantee the safety and efficacy of the final product.

The regulatory landscape for Galcanezumab has been shaped by extensive preclinical and clinical research. Regulatory agencies require comprehensive data on the compound's safety and efficacy before approving it for clinical use. The rigorous testing protocols ensure that patients receive treatments that are both effective and safe. This regulatory framework underscores the commitment to advancing patient care through innovative therapies.

Future directions in Galcanezumab research include exploring combination therapies with other medications. By pairing Galcanezumab with existing treatments, researchers aim to enhance therapeutic outcomes and provide more comprehensive care for patients with neurological disorders. Additionally, advancements in biopharmaceutical technology may lead to more efficient production methods, making Galcanezumab more accessible to patients worldwide.

The impact of Galcanezumab extends beyond its immediate therapeutic applications. It serves as a model for developing targeted therapies for other neurological conditions, fostering innovation in drug design and delivery systems. As research continues to uncover new insights into neurobiological mechanisms, compounds like Galcanezumab will play an increasingly vital role in managing complex diseases.

In conclusion, Galcanezumab represents a significant advancement in the treatment of neurological disorders, particularly those involving chronic pain and inflammation. Its targeted mechanism of action, supported by robust clinical evidence, positions it as a cornerstone therapy in modern medicine. As research progresses, Galcanezumab will continue to evolve, offering new hope for patients suffering from debilitating neurological conditions.